Methyl 2'-amino-6'-(furan-2-ylmethyl)-1,7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-6'-(furan-2-ylmethyl)-1,7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C24H21N3O6/c1-13-11-17-18(21(28)27(13)12-14-7-6-10-32-14)24(19(20(25)33-17)22(29)31-3)15-8-4-5-9-16(15)26(2)23(24)30/h4-11H,12,25H2,1-3H3
• InChI Key: PUOWCWVVJSTFJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CC3=CC=CO3)C4(C5=CC=CC=C5N(C4=O)C)C(=C(O2)N)C(=O)OC
• Molecular Formula: C24H21N3O6
• Molecular Weight: 447.4 g/mol
• CAS No.: 879623-70-8

Description

The compound is a complex organic molecule that contains several functional groups, including an amino group, a carboxylate ester, and a spiro[indole-3,4’-pyrano[3,2-c]pyridine] core. The presence of a furan ring suggests that it might be part of the class of furan derivatives.

Scientific Research Applications

Synthesis Techniques

A range of studies have focused on the synthesis of novel spiro and heterocyclic compounds similar to Methyl 2'-amino-6'-(furan-2-ylmethyl)-1,7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate, demonstrating various synthetic pathways. For instance, one-pot synthesis techniques have been developed for creating spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives and other complex structures through reactions involving isatin, dimethyl acetylenedicarboxylate (DMAD), and sarcosine or similar compounds (Li et al., 2014). These methodologies offer insights into efficient and versatile routes for generating compounds with potential biological and pharmacological activities.

Potential Pharmacological Applications

While direct studies on this compound may not be available, research on structurally related compounds reveals their potential in pharmacological applications. For example, derivatives of spirooxindole and other heterocyclic compounds have been synthesized and evaluated for their biological activities. These compounds have shown promise as candidates for further evaluation in drug discovery programs due to their unique structural features and potential biological activities (Rahmati et al., 2012).

Future Directions

Furan derivatives are a promising area of research due to their potential applications in the production of bio-based materials. Further studies could explore the synthesis, properties, and potential applications of this specific compound.